Cas no 1847-24-1 (Flucloxacillin sodium)

• Product Name: Flucloxacillin sodium
• CAS No: 1847-24-1
• MF: C₁₉H₁₆ClFN₃NaO₅S
• MW: 475.853616714478
• MDL: MFCD01682108
• CID: 42078
• PubChem ID: 23667629
• Update Time: 2025-10-28

Flucloxacillin sodium Chemical and Physical Properties

Names and Identifiers

• flucloxacillin sodium
• Sodium (2S,5R,6R)-6-[[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• mfi-pc
• Gulpen
• NSC 277175
• FK 900 sodium
• Flucloxacilli
• floxapensodium
• Staphylex Sodiu
• BRL 2039 sodium
• Staphylex Sodium
• floxacillinsodium
• Floxacillin sodium
• Floxapen sodium
• Flucloxacillin sodium salt
• Floxacillin Na salt
• Sodium flucloxacillin
• Monosodium flucloxacillin
• Stafopen sodium salt
• Staphylex Sodium salt
• Floxacillin sodium salt
• Flucloxacillin-Sodium
• 05F65O42VK
• Floxapen (TN)
• 5-Methyl-3-(2-chloro-6-fluorophenyl)-4-isoxazolylpenicillin sodium
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((3-(2-chloro-6-fluorophenyl)-5-methyl
• Sodium (2S-(2alpha,5alpha,6beta))-6-(((3-(2-chloro-6-fluorophenyl)-5-methylisoxazol-4-yl)carbonyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• Tox21_110054
• W-107791
• D07965
• (2S,5R,6R)-6-(3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,sodium salt
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, (2S,5R,6R)-
• EINECS 217-428-0
• HY-A0246A
• Floxapen
• sodium;(2S,5R,6R)-6-[[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, (2S-(2-alpha,5-alpha,6-beta))-
• sodium (2S,5R,6R)-6-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-amido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CAS-1847-24-1
• Flucloxacillin sodium, VETRANAL(TM), analytical standard
• NSC277175
• AS-75308
• A812884
• DTXSID6045115
• C73561
• Flucloxacillin sodium anhydrous
• UNII-05F65O42VK
• CS-7130
• FLUCLOXACILLIN SODIUM [WHO-DD]
• Q27114512
• CHEMBL283053
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-(((3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYL-4-ISOXAZOLYL)CARBONYL)AMINO)-3,3-DIMETHYL-7-OXO-, SODIUM SALT (2S(2.ALPHA.,5.ALPHA.,6.BETA.))
• NSC-277175
• sodium (2S,5R,6R)-6-(3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 1847-24-1
• sodium 6beta-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamido]-2,2-dimethylpenam-3alpha-carboxylate
• SCHEMBL855084
• DTXCID4025115
• Flucloxacillin Sodium, Antibiotic for Culture Media Use Only
• CCG-269502
• AKOS015894891
• BCP07050
• CHEBI:31615
• MFCD01682108
• (2S,5R,6R)-6-[[3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid; sodium;(2S,5R,6R)-6-(3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,sodium salt
• AC-22672
• NCGC00014633-01
• Floxacillin sodium anhydrous
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,6-[[[3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]-3,3-dimethyl-7-oxo-, monosodium salt, (2S,5R,6R)-
• HY-A0246AR
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[[[3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]-3,3-dimethyl-7-oxo-, monosodium salt, (2S,5R,6R)-
• (2S,5R,6R)-6-[[[3-(2-Chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]hepta ne-2-carboxylic acid sodium;Floxacillin sodium;Floxapen sodium
• AF23319
• Flucloxacillin sodium (Standard)
• Flucloxacillin sodium

• MDL： MFCD01682108
• Inchi： 1S/C19H17ClFN3O5S.Na/c1-7-10(12(23-29-7)11-8(20)5-4-6-9(11)21)15(25)22-13-16(26)24-14(18(27)28)19(2,3)30-17(13)24;/h4-6,13-14,17H,1-3H3,(H,22,25)(H,27,28);/q;+1/p-1/t13-,14+,17-;/m1./s1
• InChI Key： OTEANHMVDHZOPB-SLINCCQESA-M
• SMILES： ClC1C=CC=C(C=1C1C(=C(C)ON=1)C(N[C@@H]1C(N2[C@@H](C(=O)[O-])C(C)(C)S[C@@H]21)=O)=O)F.[Na+]

Computed Properties

• Exact Mass: 475.03800
• Monoisotopic Mass: 453.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: White solid
• Density: 1.59
• Melting Point: 176-178°C
• Boiling Point: 677℃
• Flash Point: >110°(230°F)
• Solubility: H2O: soluble20mg/mL, clear
• Water Partition Coefficient: Soluble in water
• PSA: 140.87000
• LogP: 1.68190
• Sensitiveness: Light Sensitive
• Solubility: Soluble in water

Flucloxacillin sodium Security Information

• Signal Word：Warning
• Hazard Statement： H315-H317-H335
• Warning Statement： P261-P280
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• RTECS：XH8680000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Flucloxacillin sodium

Flucloxacillin Sodium: A Comprehensive Overview

Flucloxacillin sodium, also known by its CAS number 1847-24-1, is a widely used antibiotic belonging to the penicillin class. It is primarily employed in the treatment of infections caused by gram-positive bacteria, particularly those resistant to other beta-lactam antibiotics. The compound has gained significant attention in the medical community due to its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and other resistant bacterial strains.

The chemical structure of flucloxacillin sodium consists of a beta-lactam ring fused with a thiazolidine ring, which contributes to its potent antibacterial activity. Its mechanism of action involves inhibiting cell wall synthesis in bacteria, leading to cell lysis and death. Recent studies have highlighted the compound's ability to penetrate biofilms, making it particularly effective in treating chronic infections where biofilm formation is a significant challenge.

One of the most notable advancements in the use of flucloxacillin sodium is its application in combination therapies. Researchers have found that combining it with other antibiotics or adjuvants can enhance its efficacy and reduce the likelihood of resistance development. For instance, a 2023 study published in the Journal of Antimicrobial Chemotherapy demonstrated that co-administration with clavulanic acid significantly improved outcomes in patients with complicated skin and soft tissue infections.

In terms of pharmacokinetics, flucloxacillin sodium is rapidly absorbed when administered intravenously or orally, achieving high concentrations in tissues and fluids. Its protein-binding capacity is relatively low, which enhances its ability to reach target sites effectively. However, this also necessitates careful dosing adjustments in patients with renal impairment or those undergoing hemodialysis.

The safety profile of flucloxacillin sodium is generally favorable, though it may cause mild to moderate adverse effects such as gastrointestinal disturbances and hypersensitivity reactions in some individuals. Recent clinical trials have focused on minimizing these side effects through optimized dosing regimens and patient-specific treatment plans.

Looking ahead, ongoing research aims to explore the potential of flucloxacillin sodium in treating emerging bacterial threats, including those resistant to multiple antibiotics. Collaborative efforts between pharmaceutical companies and academic institutions are paving the way for innovative formulations and delivery systems that could further enhance its therapeutic utility.

In conclusion, flucloxacillin sodium remains a cornerstone in antimicrobial therapy due to its broad spectrum of activity and adaptability across various clinical settings. As new research continues to uncover its full potential, it is poised to play an even greater role in combating antibiotic resistance and improving patient outcomes worldwide.